N-cyclopropyl-1-[(2,4,5-trimethylphenyl)methyl]pyrrolidine-2-carboxamide

• IUPAC Name: N-cyclopropyl-1-[(2,4,5-trimethylphenyl)methyl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C18H26N2O/c1-12-9-14(3)15(10-13(12)2)11-20-8-4-5-17(20)18(21)19-16-6-7-16/h9-10,16-17H,4-8,11H2,1-3H3,(H,19,21)
• InChI Key: DFJSJHNBAKAOKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)CN2CCCC2C(=O)NC3CC3)C
• Molecular Formula: C18H26N2O
• Molecular Weight: 286.4 g/mol

Description

N-cyclopropyl-1-[(2,4,5-trimethylphenyl)methyl]pyrrolidine-2-carboxamide is a synthetic organic compound that belongs to the class of pyrrolidine carboxamides This compound is characterized by the presence of a cyclopropyl group, a trimethylphenyl group, and a pyrrolidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclopropyl-1-[(2,4,5-trimethylphenyl)methyl]pyrrolidine-2-carboxamide typically involves the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through a cyclization reaction involving a suitable precursor such as an amino acid derivative.

Introduction of the Cyclopropyl Group: The cyclopropyl group can be introduced via a cyclopropanation reaction using reagents like diazomethane or cyclopropylcarbinol.

Attachment of the Trimethylphenyl Group: The trimethylphenyl group can be attached through a Friedel-Crafts alkylation reaction using 2,4,5-trimethylbenzyl chloride and a Lewis acid catalyst such as aluminum chloride.

Formation of the Carboxamide: The final step involves the formation of the carboxamide group through an amidation reaction using a suitable amine and a carboxylic acid derivative.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and process optimization to scale up the production.

Chemical Reactions Analysis

Types of Reactions

N-cyclopropyl-1-[(2,4,5-trimethylphenyl)methyl]pyrrolidine-2-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to reduce specific functional groups.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the nature of the substituents and reaction conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Halogenating agents, nucleophiles, and electrophiles under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-cyclopropyl-1-[(2,4,5-trimethylphenyl)methyl]pyrrolidine-2-carboxamide has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antiviral, and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-cyclopropyl-1-[(2,4,5-trimethylphenyl)methyl]pyrrolidine-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-cyclopropyl-1-[(2,4,5-trimethylphenyl)methyl]pyrrolidine-2-carboxamide: shares structural similarities with other pyrrolidine carboxamides and cyclopropyl-containing compounds.

This compound: can be compared with compounds like N-cyclopropyl-1-[(2,4,5-trimethylphenyl)methyl]pyrrolidine-2-carboxylate and this compound derivatives.

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups and structural features, which confer distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications.